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Compound Focus: Acetophenazine

CAS No.: 2751-68-0

Cat. No.: S516976

Acetophenazine Overview and Chemical Data

Acetophenazine is a moderate-potency antipsychotic from the phenothiazine class, used in the treatment of
disorganized and psychotic thinking, hallucinations, and delusions. Its therapeutic action primarily comes

from antagonizing dopamine D2 receptors in the brain [1].

The table below summarizes its core chemical identification data:

Property Description
Generic Name Acetophenazine [1]
CAS Registry 2751-68-0 [2] [3] [1]
Number

Chemical Formula C~23~H~29~N~3~0~2~S [2] [1]
Molecular Weight 411.56 g/mol [2] [3] [1]

IUPAC Name 1-(10-{3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl}-10H-phenothiazin-2-yl)ethan-
1-one [1]
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Property Description

Other Names Tindal [1]

The drug is commonly used in the form of its maleate salt, Acetophenazine Maleate (CAS: 5714-00-1) [4]
[1] [5]. This salt form has a molecular formula of C~53~H~64~N~6~0~11~S~2~ and a molecular weight of
1025.24 g/mol [4] [5]. Its melting point is 167-168.5 °C, and it is a yellow to orange solid that is slightly
soluble in DMSO and methanol [5].

Pharmacological Profile and Mechanism

The following table outlines key pharmacological characteristics of acetophenazine:

Property Description

DrugBank ID DB01063 [1]
Approval Status Not US Approved / Not Other Approved [1]

Mechanism of Antagonist of postsynaptic mesolimbic dopaminergic D1 and D2 receptors; also
Action depresses the release of hypothalamic and hypophyseal hormones. [1]

Primary Target D(2) dopamine receptor [1]

Associated Schizophrenia and other psychotic disorders [1]
Conditions
ATC Code NO5ABO7 [1]

This mechanism and its downstream effects on the central nervous system can be visualized in the following

workflow:
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Analytical Method Development Guidance

While detailed analytical protocols for acetophenazine are not available in the search results, you can
develop robust methods by adapting established principles for similar compounds, particularly other

phenothiazines.

Suggested Analytical Techniques

¢ High-Performance Liquid Chromatography (HPLC): A reversed-phase method is typically
effective. For a related phenothiazine (perphenazine), a method using a Microsorb-CN column with
a mobile phase of 85:15 methanol/0.005 M ammonium acetate buffer at a flow rate of 1.6 ml/min
and UV detection at 254 nm proved successful [6]. This can serve as a starting point for method
development for acetophenazine.

e Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry (UPLC-MS/MS): This
technique is highly sensitive for quantifying drugs in complex biological matrices like plasma or brain
homogenates. The general workflow involves sample extraction, chromatographic separation, and
detection using a triple quadrupole mass analyzer in Selected Reaction Monitoring (SRM) mode [7].
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Workflow for Bioanalytical Method Validation

Developing and validating a new analytical method, especially for biological samples, requires a rigorous
process. The following diagram outlines the key stages, drawing from general bioanalytical validation

guidelines [7]:
1. Method Development
(Column, Mobile Phase, MS Conditions)
2. Selectivity Testing
(Analyze blank matrix for interference)
3. Carry-over Evaluation
(Inspect blank after high-conc. sample)

:

4. Calibration Curve & LLOQ
(Assess linearity, accuracy, precision)

'

5. Accuracy & Precision
(Within- and between-run QC samples)

'

6. Matrix Effect & Recovery
(Post-extraction spike vs. standard)

7. Stability Assessment
(Bench-top, processed sample, freeze-thaw)

Click to download full resolution via product page
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Impurities and Reference Standards

Information on specific impurities of acetophenazine is limited. One available reference standard is
Acetophenazine-d4 Dimaleate (Catalogue No.: PA STI 001640), a deuterated stable isotope used as an

internal standard for precise quantitative analysis [3].

Sourcing Reference Standards

Reference standards of the Acetophenazine API and its impurities are listed by specialized suppliers like
Pharmaffiliates [3]. These standards are critical for ensuring the identity, purity, and quality of the drug

substance during development and control.

Summary and Research Recommendations

This application note has consolidated the available chemical, pharmacological, and methodological
information on acetophenazine. A significant challenge in working with this drug is the scarcity of public,

detailed analytical procedures and a complete impurity profile.

To move your research forward, I recommend:

e Contacting Suppliers Directly: Reach out to fine chemical and reference standard suppliers for
technical data sheets, which often contain valuable analytical information.

¢ Literature Search: Perform a deep search in scientific journals (e.g., via PubMed, SciFinder) for
older literature, as acetophenazine was more widely studied in the 1960s-1980s.

¢ Adaptive Method Development: Use the general principles and related compound methods outlined
here as a foundational template for your own experimental optimization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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